Cas no 318248-34-9 (5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole)
318248-34-9 structure
Product Name:5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
CAS No:318248-34-9
MF:C23H17Cl3N2OS
MW:475.817881345749
CID:5695886
PubChem ID:3761058
Update Time:2023-10-14
5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[(4-chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
- 5-(4-chlorophenyl)sulfanyl-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenylpyrazole
- 4K-373S
- 318248-34-9
- AKOS005090034
- {5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,6-dichlorophenyl ether
- 1H-Pyrazole, 5-[(4-chlorophenyl)thio]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-
- 5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
-
- Inchi: 1S/C23H17Cl3N2OS/c1-28-23(30-17-12-10-16(24)11-13-17)18(21(27-28)15-6-3-2-4-7-15)14-29-22-19(25)8-5-9-20(22)26/h2-13H,14H2,1H3
- InChI Key: YLPCOKBBMFWGQU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1OCC1=C(N(C)N=C1C1C=CC=CC=1)SC1C=CC(=CC=1)Cl)Cl
Computed Properties
- Exact Mass: 474.012717g/mol
- Monoisotopic Mass: 474.012717g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 52.4Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 621.4±55.0 °C(Predicted)
- pka: 0.08±0.10(Predicted)
5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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